Cas no 53123-07-2 (2-methoxy-N-[2-(methylsulfanyl)ethyl]-10H-phenothiazine-10-carboxamide)

• Product name: 2-methoxy-N-[2-(methylsulfanyl)ethyl]-10H-phenothiazine-10-carboxamide
• CAS No: 53123-07-2
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 1581179
• PubChem ID: 3040943

2-methoxy-N-[2-(methylsulfanyl)ethyl]-10H-phenothiazine-10-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[2-(methylsulfanyl)ethyl]-10H-phenothiazine-10-carboxamide
• 2-methoxy-N-(2-methylsulfanylethyl)phenothiazine-10-carboxamide
• 10H-Phenothiazine-10-carboxamide, 2-methoxy-N-(2-(methylthio)ethyl)-
• BRN 1159271
• 53123-07-2
• DTXSID40201211
• 2-Methoxy-N-(2-(methylthio)ethyl)-10H-phenothiazine-10-carboxamide

• Inchi： InChI=1S/C17H18N2O2S2/c1-21-12-7-8-16-14(11-12)19(17(20)18-9-10-22-2)13-5-3-4-6-15(13)23-16/h3-8,11H,9-10H2,1-2H3,(H,18,20)
• InChI Key： UPNGBHXCFZCJMB-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)SC3=CC=CC=C3N2C(=O)NCCSC

Computed Properties

• Exact Mass: 346.08114
• Monoisotopic Mass: 346.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 41.57